![molecular formula C16H11F2NO7 B1147923 AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester CAS No. 215868-29-4](/img/no-structure.png)
AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester
Overview
Description
AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester] is a type of dye that is used for labeling proteins or other biomolecules that have an amine group . The succinimidyl ester group of the dye reacts with an amine group to form a stable amide linkage . This is a common method for preparing fluorescently-labeled antibody conjugates .
Synthesis Analysis
The synthesis of AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester] involves the reaction of the succinimidyl ester group of the dye with the primary amines (R-NH 2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The reaction is typically carried out in 0.1–0.2 M sodium bicarbonate buffer, pH 8.3, at room temperature for 1 hour .
Molecular Structure Analysis
The molecular structure of AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester] is characterized by the presence of a succinimidyl ester group, which is reactive towards primary amines on proteins and ligands, and amine-modified oligonucleotides . The exact molecular weight of the compound is not specified in the search results.
Chemical Reactions Analysis
The chemical reaction involved in the use of AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester] is the formation of a stable amide linkage between the succinimidyl ester group of the dye and the primary amines of proteins or other biomolecules . This reaction is commonly used for preparing fluorescently-labeled antibody conjugates .
Physical And Chemical Properties Analysis
The physical and chemical properties of AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester] include its reactivity towards primary amines, its solubility in water, and its fluorescence properties . The dye is water-soluble and pH-insensitive from pH 4 to pH 10 . The resulting conjugate will exhibit brighter fluorescence and greater photostability than the conjugates of other spectrally similar fluorophores .
properties
CAS RN |
215868-29-4 |
|---|---|
Product Name |
AB SE [Atlantic Blue Succinimidyl Ester] [Marina Blue® Succinimidyl Ester |
Molecular Formula |
C16H11F2NO7 |
Molecular Weight |
367.26 |
Origin of Product |
United States |
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